Cas no 1333081-71-2 (4-O-Benzyl-3-hydroxy Tyrosol a-Acetate)

• Product Name: 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate
• CAS No: 1333081-71-2
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 1060999
• Update Time: 2025-10-21

4-O-Benzyl-3-hydroxy Tyrosol a-Acetate Chemical and Physical Properties

Names and Identifiers

• 4-O-Benzyl-3-hydroxy Tyrosol α-Acetate
• 4-O-Benzyl-3-hydroxy Tyrosol alpha-Acetate
• Acetic acid 3-hydroxy-4-(benzyloxy)phenethyl ester
• 4-O-Benzyl-3-hydroxy Tyrosol
• A-Acetate
• CID 101962180
• Benzeneethanol, 3-hydroxy-4-(phenylmethoxy)-, 1-acetate
• 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate

• Inchi： 1S/C17H18O4/c1-13(18)20-10-9-14-7-8-17(16(19)11-14)21-12-15-5-3-2-4-6-15/h2-8,11,19H,9-10,12H2,1H3
• InChI Key： DOISVUILINXQEE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1O)CCOC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 312
• Topological Polar Surface Area: 55.8

Experimental Properties

• Melting Point: 70-73oC
• Solubility: Chloroform (Slightly), Methanol (Slightly)

4-O-Benzyl-3-hydroxy Tyrosol a-Acetate Security Information

• Storage Condition：-20°C Freezer

Additional information on 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate

4-O-Benzyl-3-hydroxy Tyrosol a-Acetate: A Comprehensive Overview

4-O-Benzyl-3-hydroxy Tyrosol a-Acetate (CAS No. 1333081-71-2) is a unique compound that has garnered significant attention in the fields of chemistry, pharmacology, and natural product research. This compound is derived from tyrosol, a phenolic compound commonly found in olive oil and other natural sources. The addition of the benzyl and acetate groups to the tyrosol backbone introduces novel chemical properties, making it a subject of interest for both academic and industrial applications.

The benzyl group attached to the hydroxyl group at position 4 of tyrosol enhances the compound's lipophilicity, which is crucial for its potential use in drug delivery systems. Recent studies have shown that this modification improves the compound's ability to cross biological membranes, making it a promising candidate for targeted drug delivery. Furthermore, the acetate group at position 3 introduces additional functional diversity, enabling the compound to participate in various biochemical reactions.

Recent advancements in synthetic chemistry have allowed researchers to develop efficient methods for synthesizing 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate. These methods include multi-step synthesis involving protection/deprotection strategies and catalytic cross-coupling reactions. The use of green chemistry principles in these syntheses has not only improved yield but also reduced environmental impact, aligning with current global sustainability goals.

From a pharmacological perspective, 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate has demonstrated potent antioxidant and anti-inflammatory activities in vitro. These properties suggest its potential application in treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Preclinical studies have also highlighted its ability to modulate key signaling pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

In addition to its pharmacological applications, 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate has shown promise in the cosmetic industry. Its antioxidant properties make it an ideal ingredient for anti-aging products, where it can help combat skin damage caused by environmental stressors. Recent formulations incorporating this compound have demonstrated improved skin elasticity and reduced signs of oxidative stress, leading to enhanced product efficacy.

The structural uniqueness of 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate also makes it an attractive candidate for material science applications. Researchers have explored its use as a building block for constructing advanced materials with tailored properties. For instance, its ability to form self-assembled monolayers has been leveraged in the development of biosensors and nanotechnology-based devices.

From an analytical standpoint, the characterization of 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate has been significantly advanced by modern spectroscopic techniques such as NMR and mass spectrometry. These tools have enabled precise determination of its molecular structure and stereochemistry, which are critical for understanding its biological activity and optimizing its synthesis.

In conclusion, 4-O-Benzyl-3-hydroxy Tyrosol a-Acetate (CAS No. 1333081-71-2) represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic research and industrial innovation.